2-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)-N-(2-oxo-2H-chromen-3-yl)acetamide

• IUPAC Name: 2-[1-(1,1-dioxothiolan-3-yl)-3,5-dimethylpyrazol-4-yl]-N-(2-oxochromen-3-yl)acetamide
• InChI: InChI=1S/C20H21N3O5S/c1-12-16(13(2)23(22-12)15-7-8-29(26,27)11-15)10-19(24)21-17-9-14-5-3-4-6-18(14)28-20(17)25/h3-6,9,15H,7-8,10-11H2,1-2H3,(H,21,24)
• InChI Key: CVYRGMVRLRPQRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2CCS(=O)(=O)C2)C)CC(=O)NC3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C20H21N3O5S
• Molecular Weight: 415.5 g/mol

Description

2-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)-N-(2-oxo-2H-chromen-3-yl)acetamide is a useful research compound. Its molecular formula is C20H21N3O5S and its molecular weight is 415.46. The purity is usually 95%.
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Scientific Research Applications

Biological Activity

• Anti-lipid Peroxidation and Enzyme Inhibition: The compound exhibits significant anti-lipid peroxidation activity and interesting soybean lipoxygenase inhibition (Vlachou et al., 2023).
• Herbicidal and Fungicidal Activities: Moderate herbicidal and fungicidal activities have been observed in certain derivatives of the compound (霍静倩 et al., 2016).

Molecular and Structural Analysis

• Conformational Studies: Different molecular conformations coexist in various derivatives of the compound, with hydrogen bonding contributing to structural diversity (Narayana et al., 2016).
• Crystal Structure Analysis: Studies on the crystal structure of related compounds have revealed details about molecular interactions and bonding (Hu Jingqian et al., 2016).

Chemical Synthesis and Modifications

• Multicomponent Synthesis: Efficient synthesis methods have been developed for compounds with similar structures (Pavurala & Vedula, 2015).
• Derivative Synthesis: Various derivatives of the compound, exhibiting different biological activities, have been synthesized (Mohamed & El-Sayed, 2019).

Antioxidant and Antimicrobial Properties

• Antimicrobial Evaluation: Novel derivatives have shown promising antimicrobial activities against both Gram-positive and Gram-negative bacteria (Čačić et al., 2006).
• Coordination Complexes: Studies on pyrazole-acetamide derivatives related to the compound have highlighted their antioxidant activity (Chkirate et al., 2019).

Quantum Chemical Studies

• Quantum Chemical Analysis: Theoretical studies on new coumarins, which include derivatives of the compound, have provided insights into molecular orbitals and atomic contributions (Al-Amiery et al., 2016).